1-(2-(Allyloxy)benzyl)-5-chloro-3-hydroxy-3-(2-oxopropyl)indolin-2-one

• IUPAC Name: 5-chloro-3-hydroxy-3-(2-oxopropyl)-1-[(2-prop-2-enoxyphenyl)methyl]indol-2-one
• InChI: InChI=1S/C21H20ClNO4/c1-3-10-27-19-7-5-4-6-15(19)13-23-18-9-8-16(22)11-17(18)21(26,20(23)25)12-14(2)24/h3-9,11,26H,1,10,12-13H2,2H3
• InChI Key: WNNUSDDZGBOPEY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1(C2=C(C=CC(=C2)Cl)N(C1=O)CC3=CC=CC=C3OCC=C)O
• Molecular Formula: C21H20ClNO4
• Molecular Weight: 385.8 g/mol

Description

This compound is a derivative of indolin-2-one. Indolin-2-one derivatives have been synthesized and studied for their bioactive properties. They have been designed as acetylcholine esterase (AChE) inhibitors, which are used clinically to treat Alzheimer’s disease (AD).

Synthesis Analysis

The synthesis of indolin-2-one derivatives has been achieved through an aryne-based synthetic protocol. This involves a three-component coupling of N-protected isatin, aryne precursor, and 1,3-cyclodione under metal-free conditions.

Molecular Structure Analysis

The molecular structure of this compound is similar to that of convolutamydine A, a metabolite isolated from a marine bryozoan.

Chemical Reactions Analysis

Indolin-2-one derivatives were initially designed as acetylcholine esterase (AChE) inhibitors. Two compounds were found to be the most potent in inhibition of AChE when tested at a concentration of 100µM.

Mechanism of Action

Target of Action

The primary target of 1-(2-(Allyloxy)benzyl)-5-chloro-3-hydroxy-3-(2-oxopropyl)indolin-2-one is nitric oxide (NO) production . Nitric oxide is a crucial signaling molecule involved in numerous physiological and pathological processes. It plays a significant role in the immune system, where it can act as a cytotoxic agent during an immune response .

Mode of Action

This compound acts as an inhibitor of nitric oxide production . It demonstrates a 50% inhibitory activity (IC 50) of 34 µM for NO production by murine macrophage cells subjected to lipopolysaccharide stimulation . This suggests that the compound interacts with the biochemical pathways involved in NO production, leading to a decrease in NO levels.

Biochemical Pathways

nitric oxide synthase (NOS) pathway . NOS is the enzyme responsible for the production of NO. By inhibiting this enzyme, the compound can effectively reduce NO levels .

Result of Action

The primary result of the action of this compound is the inhibition of nitric oxide production . This can have significant effects at the molecular and cellular levels, potentially influencing various physiological processes where NO plays a role. For instance, it could impact immune responses, as NO is known to have cytotoxic effects during immune reactions .

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-(Allyloxy)benzyl)-5-chloro-3-hydroxy-3-(2-oxopropyl)indolin-2-one in lab experiments is its potential to have anti-inflammatory and anti-cancer effects. This compound may also be useful in studying the role of COX-2 in inflammatory processes. However, one limitation of using this compound in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 1-(2-(Allyloxy)benzyl)-5-chloro-3-hydroxy-3-(2-oxopropyl)indolin-2-one. One area of research could focus on further elucidating the mechanism of action of this compound, particularly with regards to its anti-inflammatory and anti-cancer effects. Another area of research could focus on developing safer and more effective derivatives of this compound for use in medicine and agriculture. Additionally, further studies could investigate the potential use of this compound in other fields, such as materials science and environmental science.
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. While its mechanism of action is not fully understood, this compound has been shown to have anti-inflammatory and anti-cancer effects, as well as potential use as a plant growth regulator. However, its potential toxicity may limit its use in certain applications. Future research could focus on further elucidating the mechanism of action of this compound and developing safer and more effective derivatives for use in medicine and agriculture.

Synthesis Methods

The synthesis of 1-(2-(Allyloxy)benzyl)-5-chloro-3-hydroxy-3-(2-oxopropyl)indolin-2-one involves several steps, including the reaction of 2-(allyloxy)benzaldehyde with 5-chloroindoline-2,3-dione to form 1-(2-(allyloxy)benzyl)-5-chloro-3-hydroxyindolin-2-one. This intermediate is then reacted with 2-oxopropylamine to form the final product, this compound.

Scientific Research Applications

1-(2-(Allyloxy)benzyl)-5-chloro-3-hydroxy-3-(2-oxopropyl)indolin-2-one has been the subject of scientific research due to its potential applications in various fields. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. This compound has also been studied for its potential use as a plant growth regulator in agriculture.